Cas no 1286754-84-4 (5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile)

• Product Name: 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile
• CAS No: 1286754-84-4
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 2114773
• PubChem ID: 82651086
• Update Time: 2025-05-26

5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile
• DA-38249
• 1286754-84-4
• 4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile, 5,6-dihydro-
• CS-0069237
• SCHEMBL15261098

• Inchi： 1S/C7H7N3/c8-5-6-4-7-2-1-3-10(7)9-6/h4H,1-3H2
• InChI Key： OTZAFKVZBIZILU-UHFFFAOYSA-N
• SMILES： N12C(=CC(C#N)=N1)CCC2

Computed Properties

• Exact Mass: 133.063997236Da
• Monoisotopic Mass: 133.063997236Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile

Recent Advances in the Study of 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile (CAS: 1286754-84-4)

The compound 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile (CAS: 1286754-84-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by its pyrrolopyrazole core, has been identified as a promising pharmacophore for the development of novel small-molecule inhibitors targeting various disease pathways. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic potential.

One of the key findings in recent research is the role of 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile as a potent inhibitor of protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Structural analyses have revealed that the compound's unique pyrrolopyrazole framework allows for optimal interactions with the ATP-binding sites of target kinases, thereby inhibiting their activity. For instance, a 2023 study demonstrated its efficacy in suppressing the proliferation of cancer cell lines by targeting specific oncogenic kinases.

In addition to its kinase inhibitory properties, 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile has shown promise as a modulator of other biological targets. Recent investigations have highlighted its ability to interact with G-protein-coupled receptors (GPCRs), a class of membrane proteins involved in a wide range of physiological processes. Preliminary in vitro and in vivo studies suggest that derivatives of this compound could be developed into novel therapeutics for conditions such as chronic pain, metabolic disorders, and cardiovascular diseases. The compound's versatility in targeting multiple pathways underscores its potential as a multifunctional drug candidate.

The synthesis and optimization of 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile derivatives have also been a focal point of recent research. Advances in synthetic methodologies, including microwave-assisted and catalytic asymmetric synthesis, have enabled the efficient production of structurally diverse analogs. These efforts aim to enhance the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability, while maintaining or improving its biological activity. A 2024 study reported the successful development of a water-soluble derivative with improved oral bioavailability, marking a significant step toward clinical translation.

Despite these promising developments, challenges remain in the clinical development of 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile-based therapeutics. Issues such as off-target effects, potential toxicity, and the need for targeted delivery systems must be addressed to ensure safety and efficacy. Ongoing research is focused on elucidating the compound's structure-activity relationships (SAR) and optimizing its therapeutic index through rational drug design. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carbonitrile (CAS: 1286754-84-4) represents a promising scaffold for the development of novel therapeutics targeting a range of diseases. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further investigation. Future research should prioritize the optimization of its derivatives, the exploration of new biological targets, and the evaluation of its clinical potential. As the field advances, this compound is poised to play a pivotal role in the next generation of small-molecule drugs.